Cas no 14539-67-4 (4-methoxy-3-methylbutan-2-one)

• Product Name: 4-methoxy-3-methylbutan-2-one
• CAS No: 14539-67-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 120488
• PubChem ID: 14063315
• Update Time: 2025-04-18

4-methoxy-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-methoxy-3-methyl-
• 2-Butanone, 4-methoxy-3-methyl- (6CI,7CI,8CI,9CI)
• SCHEMBL859770
• 4-methoxy-3-methylbutan-2-one
• EN300-127084
• 14539-67-4
• AKOS013439119

• Inchi： 1S/C6H12O2/c1-5(4-8-3)6(2)7/h5H,4H2,1-3H3
• InChI Key： QFHUGPZHHLXOBK-UHFFFAOYSA-N
• SMILES： O(C)CC(C(C)=O)C

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones